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Compound of Interest

Compound Name: ML350

Cat. No.: B10763790

Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in overcoming common solubility challenges with the Kappa Opioid

Receptor (KOR) antagonist, ML350, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is ML350 and what are its general properties?

ML350 (also known as CYM-50202) is a potent and selective antagonist of the Kappa Opioid

Receptor (KOR) with an IC50 of 9-16 nM.[1] It is described as having high solubility and

excellent CNS penetration.[2]

Q2: I am having trouble dissolving ML350 powder in DMSO. What are the common reasons for

this?

Several factors can contribute to difficulty in dissolving ML350 in DMSO:

Suboptimal DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture

from the air. The presence of water can significantly decrease the solubility of many organic

compounds. Always use anhydrous, high-purity DMSO from a freshly opened bottle.
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Insufficient Solvent Volume: Ensure you are using a sufficient volume of DMSO for the

amount of ML350 powder to achieve your desired concentration.

Compound Aggregation: The powdered compound may have formed aggregates that are

difficult to break up.

Low Temperature: The dissolution of some compounds can be an endothermic process,

meaning solubility may be lower at cooler temperatures.

Q3: My ML350/DMSO stock solution, which was initially clear, now shows precipitation. Why is

this happening?

Precipitation from a previously clear DMSO stock solution can occur due to:

Temperature Fluctuations: Storing the solution at a lower temperature than the temperature

at which it was prepared can lead to the compound crystallizing out of solution.

Supersaturated Solution: The initial concentration may have been too high for long-term

stability, creating a supersaturated solution that precipitates over time.

Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can promote precipitation and

degradation of the compound. It is highly recommended to aliquot stock solutions into single-

use vials.

Water Absorption: As mentioned, DMSO can absorb atmospheric moisture over time, which

can reduce the solubility of the compound.

Q4: I observed precipitation when I diluted my ML350 DMSO stock in an aqueous buffer or cell

culture medium. How can I prevent this?

This is a common issue for hydrophobic compounds and is often referred to as "solvent-

shifting" precipitation.[3] When the DMSO stock is introduced to an aqueous environment, the

drastic change in solvent polarity causes the compound to "crash out" of the solution.[3] To

mitigate this:

Minimize Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous

solution as low as possible, ideally below 0.5% and preferably at or below 0.1%, to minimize
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both solvent-induced toxicity and precipitation.[3]

Gradual Dilution: Add the DMSO stock solution dropwise to the aqueous buffer while gently

vortexing or stirring. Never add the aqueous solution directly to the concentrated DMSO

stock.[3]

Maintain Temperature: Ensure both the DMSO stock and the aqueous medium are at a

consistent, and if possible, slightly warmed temperature (e.g., room temperature or 37°C).

Avoid adding the stock to cold media.[3]

Quantitative Solubility Data
While specific quantitative solubility data for ML350 in DMSO is not readily available in public

literature, data from structurally similar research molecules can provide a useful reference. The

following table summarizes the solubility of other "ML" series compounds in DMSO.

Compound
Molecular Weight (
g/mol )

Solubility in DMSO
(mg/mL)

Molar
Concentration
(mM)

ML350 412.33
High (Exact value not

published)
N/A

ML359 417.93 84 201

ML354 282.29 28.2 99.9

ML364 517.54 60 116

ML365 360.44 72 199.8

Disclaimer: The solubility data for compounds other than ML350 is provided for reference

purposes only. It is strongly recommended that researchers determine the empirical solubility of

their specific lot of ML350 for their experimental conditions.

Experimental Protocols
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Protocol for Preparing a 10 mM Stock Solution of ML350
in DMSO

Preparation: Allow both the ML350 powder and a sealed vial of anhydrous DMSO to

equilibrate to room temperature.

Calculation: Calculate the required mass of ML350 for your desired volume of a 10 mM stock

solution. (Mass (mg) = 10 mmol/L * Volume (L) * 412.33 g/mol * 1000 mg/g). For example,

for 1 mL of a 10 mM stock solution, you would need 4.12 mg of ML350.

Dissolution:

Weigh the calculated amount of ML350 powder and place it in a sterile microcentrifuge

tube or vial.

Add the corresponding volume of anhydrous DMSO.

Vortex the solution vigorously for 2-5 minutes.

If the compound does not fully dissolve, gently warm the solution at 37°C for 10-15

minutes and vortex again.

For stubborn particulates, a brief sonication in a water bath can be effective.

Inspection and Storage:

Visually inspect the solution against a light source to ensure it is clear and free of any

undissolved particles.

For long-term storage, aliquot the stock solution into single-use, airtight vials to minimize

freeze-thaw cycles and moisture absorption. Store at -20°C or -80°C.

Troubleshooting Guide
Below is a troubleshooting workflow to address common solubility issues with ML350 in DMSO.
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Troubleshooting ML350 Solubility in DMSO

Preparation Phase

Dissolution Phase

Precipitation in Aqueous Solution

Start: ML350 powder does not dissolve in DMSO

Is the DMSO anhydrous and high-purity?

Is the concentration too high?

Yes

Use fresh, anhydrous DMSO

No

Have you vortexed thoroughly?

NoPrepare a lower concentration stock

Yes

Have you tried gentle warming (37°C)?

Yes

Vortex for 2-5 minutes

No

Have you tried sonication?

Yes

Warm at 37°C for 10-15 min

No

Success: ML350 is fully dissolved

Yes

Sonicate in a water bath

No

Start: Precipitation upon aqueous dilution

Is the final DMSO concentration <0.5%?

Are you adding stock to buffer dropwise with mixing?

Yes

Reduce final DMSO concentration

No

Are stock and buffer at the same temperature?

Yes

Add stock to buffer slowly with agitation

No

YesEquilibrate temperatures before mixing

No

Click to download full resolution via product page

Caption: A flowchart for troubleshooting ML350 solubility issues.
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Kappa Opioid Receptor (KOR) Signaling Pathway
ML350 acts as an antagonist at the Kappa Opioid Receptor (KOR), which is a G-protein

coupled receptor (GPCR). The binding of an agonist to KOR typically initiates a signaling

cascade that ML350 would inhibit. The diagram below illustrates the canonical KOR signaling

pathway.
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Kappa Opioid Receptor (KOR) Signaling Pathway
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Caption: KOR signaling pathway and the antagonistic action of ML350.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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